Cas no 1806787-01-8 (3,6-Diamino-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 3,6-Diamino-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1806787-01-8
• MF: C₆H₆F₂IN₃
• MW: 285.033219814301
• CID: 4850475
• Update Time: 2025-05-24

3,6-Diamino-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Diamino-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H6F2IN3/c7-6(8)5-4(11)2(9)1-3(10)12-5/h1,6H,11H2,(H2,10,12)
• InChI Key： HLINGZQERMAZMP-UHFFFAOYSA-N
• SMILES： IC1C=C(N)N=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9

Additional information on 3,6-Diamino-2-(difluoromethyl)-4-iodopyridine

Introduction to 3,6-Diamino-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806787-01-8)

3,6-Diamino-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806787-01-8) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its pyridine core substituted with amino groups, a difluoromethyl group, and an iodine atom, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple reactive sites on its molecular structure allows for diverse functionalization strategies, which are crucial for developing novel therapeutic agents.

The iodopyridine moiety in this compound is particularly noteworthy, as it serves as an excellent handle for further chemical modifications. Iodine atoms are well-known for their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are fundamental in constructing complex organic molecules. These reactions are widely employed in the pharmaceutical industry to create carbon-carbon bonds efficiently and selectively. The difluoromethyl group adds another layer of reactivity, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability when incorporated into drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of 3,6-diamino-2-(difluoromethyl)-4-iodopyridine in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing potent kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The dual amino groups provide opportunities for hydrogen bonding interactions with biological targets, while the electron-withdrawing nature of the difluoromethyl group can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

In addition to its role in kinase inhibition, this compound has shown promise in the development of antimicrobial agents. The pyridine scaffold is a common motif in many antibiotics and antifungals due to its ability to interact with bacterial enzymes and DNA gyrase. By incorporating an iodine atom at the 4-position and a difluoromethyl group at the 2-position, researchers can fine-tune the molecule's interactions with microbial targets while enhancing its pharmacokinetic properties. Preliminary studies have indicated that derivatives of 3,6-diamino-2-(difluoromethyl)-4-iodopyridine exhibit significant activity against resistant strains of bacteria, making them a promising lead for further development.

The synthesis of 3,6-diamino-2-(difluoromethyl)-4-iodopyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the iodine atom typically involves halogenation reactions under controlled conditions to ensure high regioselectivity. Subsequent functionalization with the difluoromethyl group often employs metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies highlight the compound's versatility and its potential for further derivatization to produce novel bioactive molecules.

From a computational chemistry perspective, 3,6-diamino-2-(difluoromethyl)-4-iodopyridine has been extensively studied to understand its molecular interactions and binding modes. Molecular docking simulations have revealed that this compound can effectively bind to active sites of target proteins through hydrogen bonding networks and hydrophobic interactions. The presence of both amino groups allows for multiple hydrogen bond formations with polar residues in protein pockets, while the iodine atom can engage in van der Waals interactions or participate in halogen bonding with specific amino acid side chains.

The influence of the difluoromethyl group on the electronic properties of the molecule has been thoroughly investigated using quantum mechanical calculations. These studies have shown that the electron-withdrawing nature of this group can enhance electrophilicity at certain reactive sites, facilitating subsequent chemical modifications. This electronic modulation is particularly important in designing molecules with optimal binding affinities and selectivities for biological targets.

In conclusion,3,6-Diamino-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806787-01-8) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse functionalization strategies and interactions with biological targets, making it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound,3,6-diamino-2-(difluoromethyl)-4-iodopyridine is poised to play an increasingly important role in drug discovery and development.